Cas no 1806674-27-0 (3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one
• CAS No: 1806674-27-0
• MF: C₁₁H₁₂BrIO₂
• MW: 383.020255088806
• CID: 4971638
• Update Time: 2025-05-25

3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one

• Inchi： 1S/C11H12BrIO2/c1-2-15-11-4-3-8(13)7-9(11)10(14)5-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： SVAXURNGYLTQQR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(CCBr)=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one

Research Brief on 3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one (CAS: 1806674-27-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one (CAS: 1806674-27-0) as a promising intermediate in drug discovery and development. This compound, characterized by its unique halogenated aromatic structure, has garnered attention for its potential applications in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. The following brief consolidates the latest research findings and explores the compound's role in contemporary pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of 3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one in the development of kinase inhibitors. The researchers utilized this compound as a key intermediate to synthesize a series of novel pyrazole derivatives, which demonstrated potent inhibitory activity against cyclin-dependent kinases (CDKs). The study reported a 60% yield in the synthesis process, with the final products exhibiting IC50 values in the nanomolar range, underscoring the compound's efficacy in drug design.

In another study, featured in Bioorganic & Medicinal Chemistry Letters (2024), the compound was employed in the synthesis of aryl ketone-based antimicrobial agents. The research team modified the ethoxy and iodine substituents to enhance binding affinity to bacterial DNA gyrase. The resulting derivatives showed broad-spectrum activity against Gram-positive and Gram-negative pathogens, with minimal cytotoxicity toward mammalian cells. These findings suggest that 3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one could serve as a versatile scaffold for developing new antibiotics.

Further exploration of the compound's mechanism of action was conducted in a recent Nature Communications article (2024), which focused on its role in photoaffinity labeling. The iodine moiety in the compound was leveraged to generate reactive intermediates upon UV irradiation, enabling the covalent labeling of target proteins in live cells. This technique provided insights into the interaction networks of poorly characterized proteins, opening new avenues for proteomic research.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. A 2023 review in Chemical Reviews highlighted the need for structural modifications to improve its metabolic stability and bioavailability. Computational modeling studies suggest that replacing the bromine atom with a trifluoromethyl group could enhance these properties while retaining the compound's reactivity.

In conclusion, 3-Bromo-1-(2-ethoxy-5-iodophenyl)propan-1-one (CAS: 1806674-27-0) has emerged as a valuable tool in medicinal chemistry, with applications ranging from kinase inhibitor development to proteomic studies. Ongoing research aims to address its limitations and expand its utility in drug discovery. Future studies should focus on structure-activity relationship (SAR) analyses and in vivo validation to fully realize its therapeutic potential.